Cas no 2098029-52-6 (1-(butan-2-yl)-4-ethynyl-1H-pyrazole)

• Product Name: 1-(butan-2-yl)-4-ethynyl-1H-pyrazole
• CAS No: 2098029-52-6
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD30483161
• CID: 5164147
• PubChem ID: 122240521
• Update Time: 2025-05-19

1-(butan-2-yl)-4-ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(sec-Butyl)-4-ethynylpyrazole
• 1-(butan-2-yl)-4-ethynyl-1H-pyrazole

• MDL： MFCD30483161
• Inchi： 1S/C9H12N2/c1-4-8(3)11-7-9(5-2)6-10-11/h2,6-8H,4H2,1,3H3
• InChI Key： LIQDFCSJOZTANH-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C=C(C#C)C=N1

Additional information on 1-(butan-2-yl)-4-ethynyl-1H-pyrazole

Introduction to 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole (CAS No. 2098029-52-6)

1-(Butan-2-yl)-4-ethynyl-1H-pyrazole, with the CAS number 2098029-52-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive pyrazole core and the presence of an ethynyl group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The pyrazole scaffold is well-known for its broad spectrum of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The addition of the ethynyl group to the pyrazole ring in 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole further enhances its reactivity and potential for forming stable complexes with metal ions, which can be exploited in the design of metal-based drugs. Recent studies have highlighted the importance of such compounds in the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

In terms of chemical synthesis, 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole can be prepared through a series of well-defined steps. One common approach involves the reaction of 4-chloroethynylpyrazole with 2-butyne in the presence of a suitable base. This method yields high purity products with good yields, making it a preferred route for large-scale synthesis. The synthetic versatility of this compound allows for the introduction of various substituents, which can be tailored to optimize its pharmacological properties.

The biological activity of 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole has been extensively studied in recent years. In vitro assays have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for drug development. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions. Additionally, preliminary studies have indicated that 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole may have neuroprotective effects, suggesting its potential use in treating neurological disorders such as Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole has also found use in other areas of research. For example, it has been employed as a building block in the synthesis of more complex molecules, such as those used in materials science and catalysis. The ability to functionalize this compound through various chemical reactions makes it a versatile tool for researchers working in diverse fields.

In conclusion, 1-(Butan-2-yl)-4-ethynyl-1H-pyrazole (CAS No. 2098029-52-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.